Cas no 1799370-00-5 (tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate
• CAS No: 1799370-00-5
• MF: C₁₉H₂₉N₃O₃S
• MW: 379.516863584518
• CID: 5893529
• PubChem ID: 86817669
• Update Time: 2025-06-09

tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6616687
• 1799370-00-5
• AKOS034800906
• Z1769290176
• tert-butyl (2S)-4-(2-methylsulfanylpyridine-4-carbonyl)-2-propan-2-ylpiperazine-1-carboxylate
• tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C19H29N3O3S/c1-13(2)15-12-21(9-10-22(15)18(24)25-19(3,4)5)17(23)14-7-8-20-16(11-14)26-6/h7-8,11,13,15H,9-10,12H2,1-6H3/t15-/m1/s1
• InChI Key： WHAPZHWPKQCUHW-OAHLLOKOSA-N
• SMILES： S(C)C1C=C(C=CN=1)C(N1CCN(C(=O)OC(C)(C)C)[C@@H](C(C)C)C1)=O

Computed Properties

• Exact Mass: 379.19296297g/mol
• Monoisotopic Mass: 379.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate

Introduction to Tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate (CAS No. 1799370-00-5)

Tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate, with the CAS number 1799370-00-5, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery. The intricate structure of this molecule, featuring a piperazine core and various functional groups, makes it a subject of interest for researchers exploring novel therapeutic agents.

The piperazine moiety is a key feature of this compound, contributing to its pharmacological properties. Piperazine derivatives are well-known for their role in various pharmaceutical applications, including antihistamines, antipsychotics, and antiparasitic drugs. The specific configuration of the piperazine ring in this compound, denoted by the (2S) designation, suggests a stereochemically defined structure that may influence its interactions with biological targets.

The presence of a tert-butyl group at the 1-position of the piperazine ring adds another layer of complexity to the molecule. This bulky group can affect the compound's solubility, metabolic stability, and binding affinity to biological receptors. The tert-butyl group is often used in medicinal chemistry to modulate pharmacokinetic properties, enhancing bioavailability and reducing metabolic degradation.

At the 4-position of the piperazine ring, there is a carbonyl group linked to a pyridine ring that bears a methylsulfanyl group. This structural feature is particularly intriguing from a chemical biology perspective. The pyridine ring is a common scaffold in many bioactive molecules, and its interaction with biological systems can be highly specific. The methylsulfanyl group, on the other hand, introduces a polar moiety that can enhance solubility and potentially influence binding interactions.

The overall structure of Tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate suggests that it may exhibit multiple modes of action. Such compounds are often explored for their potential in treating complex diseases where multiple targets need to be addressed simultaneously. The combination of stereochemical precision, functional group diversity, and structural complexity makes this molecule a promising candidate for further investigation.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (2S) configuration of the piperazine ring in this compound highlights its chiral nature, which is crucial for its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, making the precise control of stereochemical purity essential for therapeutic applications.

The propan-2-yl group at the 2-position of the piperazine ring further contributes to the compound's structural diversity. This alkyl group can influence both physical properties such as solubility and metabolic stability. Additionally, it can play a role in modulating interactions with biological targets by affecting the compound's conformational flexibility.

From a research perspective, Tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate represents an excellent model for studying structure-activity relationships. By systematically varying different functional groups within this molecular framework, researchers can gain insights into how specific structural features contribute to biological activity. This information can then be used to design more effective and targeted therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce each functional group with precision. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical configuration at each step.

Once synthesized, Tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate undergoes rigorous characterization using spectroscopic methods such as NMR spectroscopy and mass spectrometry. These techniques provide detailed information about the compound's molecular structure and purity. Additionally, X-ray crystallography may be used to determine the three-dimensional structure of the compound at an atomic level.

The biological evaluation of this compound involves testing its activity against various biological targets relevant to drug discovery. This includes enzymes, receptors, and other biomolecules that play a role in disease pathways. High-throughput screening techniques are often employed to rapidly assess the activity of large libraries of compounds against multiple targets simultaneously.

In conclusion, Tert-butyl (2S)-4-[2-(methylsulfanyl)pyridine-4-carbonyl]-2-(propan-2-yl)piperazine-1-carboxylate (CAS No. 1799370-00-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further investigation into novel therapeutic agents. As research in this area continues to advance, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.